Cas no 35487-34-4 (2-Propynal, 3-(4-nitrophenyl)-)
35487-34-4 structure
Product Name:2-Propynal, 3-(4-nitrophenyl)-
CAS No:35487-34-4
MF:C9H5NO3
MW:175.140902280807
CID:1476978
PubChem ID:10487475
Update Time:2025-04-21
2-Propynal, 3-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propynal, 3-(4-nitrophenyl)-
- (4-nitrophenyl)propargyl aldehyde
- 3-(4-nitrophenyl)propiolaldehyde
- SCHEMBL12003589
- 35487-34-4
- 3-(4-nitrophenyl)-2-propynal
-
- Inchi: 1S/C9H5NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-7H
- InChI Key: FOJOKJBXIHWAOK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C#CC=O)=CC=1)=O
Computed Properties
- Exact Mass: 175.02695
- Monoisotopic Mass: 175.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
2-Propynal, 3-(4-nitrophenyl)- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
35487-34-4 (2-Propynal, 3-(4-nitrophenyl)-) Related Products
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